Cas no 1420845-35-7 (2-((4-Aminocyclohexyl)amino)nicotinonitrile hydrochloride)

2-((4-Aminocyclohexyl)amino)nicotinonitrile hydrochloride structure
1420845-35-7 structure
Product Name:2-((4-Aminocyclohexyl)amino)nicotinonitrile hydrochloride
CAS No:1420845-35-7
MF:C12H17ClN4
MW:252.743180990219
CID:2167099
Update Time:2023-08-05

2-((4-Aminocyclohexyl)amino)nicotinonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-((4-Aminocyclohexyl)amino)nicotinonitrile hydrochloride
    • 2-(((1r,4r)-4-aminocyclohexyl)amino)nicotinonitrile hydrochloride
    • Inchi: 1S/C12H16N4.ClH/c13-8-9-2-1-7-15-12(9)16-11-5-3-10(14)4-6-11;/h1-2,7,10-11H,3-6,14H2,(H,15,16);1H
    • InChI Key: OREMLAFFUBROOB-UHFFFAOYSA-N
    • SMILES: Cl.N(C1C(C#N)=CC=CN=1)C1CCC(CC1)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Topological Polar Surface Area: 74.7
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